6'-Guanidinonaltrindole Ditrifluoroacetate
6'-Guanidinonaltrindole Ditrifluoroacetate
Brand Name:
Vulcanchem
CAS No.:
350800-03-2
VCID:
VC0122446
InChI:
InChI=1S/C27H29N5O3.2C2HF3O2/c28-25(29)30-15-4-5-16-17-11-27(34)20-9-14-3-6-19(33)23-21(14)26(27,7-8-32(20)12-13-1-2-13)24(35-23)22(17)31-18(16)10-15;2*3-2(4,5)1(6)7/h3-6,10,13,20,24,31,33-34H,1-2,7-9,11-12H2,(H4,28,29,30);2*(H,6,7)/t20-,24+,26+,27-;;/m1../s1
SMILES:
C1CC1CN2CCC34C5C6=C(CC3(C2CC7=C4C(=C(C=C7)O)O5)O)C8=C(N6)C=C(C=C8)N=C(N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C31H31F6N5O7
Molecular Weight:
699.607
6'-Guanidinonaltrindole Ditrifluoroacetate
CAS No.: 350800-03-2
Cat. No.: VC0122446
Molecular Formula: C31H31F6N5O7
Molecular Weight: 699.607
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 350800-03-2 |
|---|---|
| Molecular Formula | C31H31F6N5O7 |
| Molecular Weight | 699.607 |
| IUPAC Name | 2-[(1S,2S,13R,21R)-22-(cyclopropylmethyl)-2,16-dihydroxy-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5(10),6,8,15,17,19(25)-heptaen-8-yl]guanidine;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C27H29N5O3.2C2HF3O2/c28-25(29)30-15-4-5-16-17-11-27(34)20-9-14-3-6-19(33)23-21(14)26(27,7-8-32(20)12-13-1-2-13)24(35-23)22(17)31-18(16)10-15;2*3-2(4,5)1(6)7/h3-6,10,13,20,24,31,33-34H,1-2,7-9,11-12H2,(H4,28,29,30);2*(H,6,7)/t20-,24+,26+,27-;;/m1../s1 |
| Standard InChI Key | OLNPCNFQFSLIQZ-AWCPWCJTSA-N |
| SMILES | C1CC1CN2CCC34C5C6=C(CC3(C2CC7=C4C(=C(C=C7)O)O5)O)C8=C(N6)C=C(C=C8)N=C(N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
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